Cas no 62693-58-7 (Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-)

62693-58-7 structure
Product Name:Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-
CAS No:62693-58-7
Molecular Formula:C17H16N2O
Molecular Weight:264.32174
CID:434859
PubChem ID:12322267
Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)- Properties
Names and Identifiers
-
- Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-
- N-(1-methyl-3-phenylindol-2-yl)acetamide
- N-(1-Methyl-3-phenyl-1H-indol-2-yl)acetamide
- 1-methyl-3-phenyl-2-acetamidoindole
- DTXSID20488760
- 62693-58-7
-
- InChIKey: ZJGADCVSCKFLDT-UHFFFAOYSA-N
- Inchi: InChI=1S/C17H16N2O/c1-12(20)18-17-16(13-8-4-3-5-9-13)14-10-6-7-11-15(14)19(17)2/h3-11H,1-2H3,(H,18,20)
- SMILES: CC(=O)NC1=C(C2=CC=CC=C2N1C)C3=CC=CC=C3
Computed Properties
- Exact Mass: 264.12638
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 264.126263138g/mol
- Heavy Atom Count: 20
- Complexity: 351
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 34Ų
Experimental Properties
- PSA: 34.03
Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)- Related Literature
-
1. Back cover
-
Manojit Roy,Subhadip Roy,Keisham Surjit Singh,Janmoni Kalita,S. Sureshkumar Singh New J. Chem., 2016,40, 1471-1484
-
Chun Wu,Xuancheng Du,Bingqing Jia,Chengmei Zhang,Weifeng Li,Tian-Cai Liu J. Mater. Chem. B, 2021,9, 2314-2322
-
5. In silico prediction of chemical genotoxicity using machine learning methods and structural alerts†Defang Fan,Hongbin Yang,Fuxing Li,Lixia Sun,Peiwen Di,Weihua Li,Yun Tang,Guixia Liu Toxicol. Res., 2018,7, 211-220
-
Emma Tait,Stephen P. Stanforth,Stephen Reed,John D. Perry,John R. Dean RSC Adv., 2015,5, 15494-15499
-
Chao Wang,Shaozhuan Huang,Li Wang,Zhao Deng,Jun Jin,Jing Liu,Lihua Chen,Xianfeng Zheng,Yu Li RSC Adv., 2013,3, 1699-1702
-
John A. Pezza,Karen N. Allen,Dean R. Tolan Chem. Commun., 2004, 2412-2413
62693-58-7 (Acetamide, N-(1-methyl-3-phenyl-1H-indol-2-yl)-) Related Products
- 121202-20-8((2-(3-Chlorophenyl)thiazol-4-yl)methanol)
- 125301-43-1(2-Propenoicacid, ar'-(1-methylethyl)[1,1'-biphenyl]-4-yl ester(9CI))
- 14615-28-2(2-Amino-1-(3-bromophenyl)ethanol Hydrochloride)
- 112596-36-8(1-3-(Bromomethyl)phenyl-1H-pyrrole)
- 148612-16-2(N-(5-Chloro-4-methyl-pyridin-2-yl)acetamide)
- 103884-99-7(9H-Purine,9-(3-O-acetyl-5-O-benzoyl-2-deoxy-2-fluoro-b-D-arabinofuranosyl)-2,6-dichloro-)
- 108694-93-5(Guanidine-d5 Hydrochloride-d)
- 16817-43-9(5-Bromo-2-chloroanisole)
- 118164-51-5(4-trans-4-(trans-4-Pentylcyclohexyl)cyclohexyl-1,2-difluorobenzene)
- 101870-60-4(3-Bromo-2-chloroquinoline)
Recommended suppliers
Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.cfsilicones.com/

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.minglongchemistry.com
